Cas no 1936674-52-0 (1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol
• CAS No: 1936674-52-0
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD29498924
• CID: 5153164
• PubChem ID: 130611927
• Update Time: 2025-05-19

1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(5-bromo-2-pyrimidinyl)-
• 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol

• MDL： MFCD29498924
• Inchi： 1S/C7H7BrN2O/c8-5-3-9-6(10-4-5)7(11)1-2-7/h3-4,11H,1-2H2
• InChI Key： VBURPWCLBXAGTN-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(Br)C=N2)(O)CC1

Additional information on 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol

Introduction to 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol (CAS No. 1936674-52-0)

1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural motif that combines a cyclopropane ring with a 5-bromopyrimidine moiety. This compound, identified by the CAS number 1936674-52-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The cyclopropane ring, known for its strained three-membered structure, often enhances the metabolic stability and binding affinity of molecules, while the brominated pyrimidine segment provides a versatile handle for further chemical modifications. This synergistic combination makes 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol a valuable intermediate in the synthesis of novel therapeutic agents.

The structural features of 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol position it as a promising candidate for exploring new pharmacophores. The presence of the bromine atom on the pyrimidine ring allows for selective reactions such as cross-coupling, which is a cornerstone of modern synthetic organic chemistry. These reactions can be leveraged to append various functional groups, thereby tailoring the compound’s properties for specific biological targets. Additionally, the cyclopropane moiety is known to influence the conformational flexibility and electronic properties of the molecule, which can be critical in determining its interaction with biological receptors.

Recent advancements in computational chemistry have further highlighted the significance of 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol. Molecular modeling studies have demonstrated that this compound can exhibit favorable binding interactions with a range of protein targets, including kinases and transcription factors. These interactions are often mediated by the hydrogen bonding potential of the pyrimidine ring and the hydrophobic interactions provided by the cyclopropane group. Such insights are invaluable for designing molecules with enhanced potency and selectivity, which are key criteria in drug development.

In parallel, experimental investigations have begun to unravel the biological activity of derivatives of 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol. Initial studies suggest that certain analogs may possess anti-inflammatory and anticancer properties. For instance, modifications to the cyclopropane ring have been shown to modulate enzyme activity, leading to therapeutic effects in preclinical models. These findings align with broader trends in medicinal chemistry where structural diversification is exploited to uncover new biological functions.

The synthesis of 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol itself presents an intriguing challenge due to the need to maintain the integrity of both functional groups during preparation. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have emerged that streamline these processes, making it more feasible to access this compound on a larger scale. Such improvements are crucial for enabling further exploration of its pharmacological potential.

One particularly noteworthy aspect of 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol is its role as a building block for more complex scaffolds. By incorporating this motif into larger molecules, chemists can exploit its known properties while introducing new functionalities that may enhance biological activity. This approach has been successfully applied in several drug discovery programs, where lead optimization has led to compounds with improved pharmacokinetic profiles and reduced toxicity.

The future prospects for 1-(5-bromopyrimidin-2-yl)cyclopropan-1-ol are promising, given its versatility and the growing interest in cyclopropane-containing heterocycles. As research continues, it is likely that new derivatives will be identified with even more compelling biological activities. Furthermore, advances in synthetic techniques may further facilitate access to this compound and its analogs, accelerating their translation into clinical applications.

In conclusion, 1-(5-bromopyrimidin-2-yI)cycIopropaII-I-I ol (CAS No 1936674 52 0) stands out as an important intermediate in pharmaceutical chemistry Its unique structural features offer opportunities for designing novel therapeutic agents with enhanced efficacy and selectivity Ongoing research promises to uncover additional applications for this compound making it a cornerstone of future drug discovery efforts